4-[2-(4-aminobenzoyl)carbonohydrazonoyl]-2-methoxyphenyl 3-methylbenzoate

• IUPAC Name: [4-[(E)-[(4-aminobenzoyl)hydrazinylidene]methyl]-2-methoxyphenyl] 3-methylbenzoate
• InChI: InChI=1S/C23H21N3O4/c1-15-4-3-5-18(12-15)23(28)30-20-11-6-16(13-21(20)29-2)14-25-26-22(27)17-7-9-19(24)10-8-17/h3-14H,24H2,1-2H3,(H,26,27)/b25-14+
• InChI Key: JVYYVSOAKPPNHQ-AFUMVMLFSA-N
• Canonical SMILES: CC1=CC(=CC=C1)C(=O)OC2=C(C=C(C=C2)C=NNC(=O)C3=CC=C(C=C3)N)OC
• Isomeric SMILES: CC1=CC(=CC=C1)C(=O)OC2=C(C=C(C=C2)/C=N/NC(=O)C3=CC=C(C=C3)N)OC
• Molecular Formula: C23H21N3O4
• Molecular Weight: 403.4 g/mol

Description

4-[2-(4-aminobenzoyl)carbonohydrazonoyl]-2-methoxyphenyl 3-methylbenzoate (ACHPMB) is a chemical compound that has been studied extensively for its potential use in scientific research. ACHPMB is a hydrazone compound that has been found to have unique biochemical and physiological effects in laboratory experiments.

Mechanism of Action

The mechanism of action of 4-[2-(4-aminobenzoyl)carbonohydrazonoyl]-2-methoxyphenyl 3-methylbenzoate involves the formation of a copper complex between 4-[2-(4-aminobenzoyl)carbonohydrazonoyl]-2-methoxyphenyl 3-methylbenzoate and copper ions. This complex has a unique fluorescence emission spectrum that allows for the detection of copper ions in biological systems.
Biochemical and Physiological Effects:
4-[2-(4-aminobenzoyl)carbonohydrazonoyl]-2-methoxyphenyl 3-methylbenzoate has been found to have minimal cytotoxicity and does not interfere with cellular processes. Additionally, 4-[2-(4-aminobenzoyl)carbonohydrazonoyl]-2-methoxyphenyl 3-methylbenzoate has been found to selectively bind to copper ions, making it a useful tool for studying copper ion dynamics in living cells.

Advantages and Limitations for Lab Experiments

One advantage of using 4-[2-(4-aminobenzoyl)carbonohydrazonoyl]-2-methoxyphenyl 3-methylbenzoate in lab experiments is its high selectivity for copper ions. Additionally, 4-[2-(4-aminobenzoyl)carbonohydrazonoyl]-2-methoxyphenyl 3-methylbenzoate has minimal cytotoxicity and does not interfere with cellular processes. However, one limitation of using 4-[2-(4-aminobenzoyl)carbonohydrazonoyl]-2-methoxyphenyl 3-methylbenzoate is that it is not water-soluble, which can make it difficult to use in certain experimental settings.

Future Directions

There are several potential future directions for research involving 4-[2-(4-aminobenzoyl)carbonohydrazonoyl]-2-methoxyphenyl 3-methylbenzoate. One area of interest is the development of new fluorescent probes that can selectively bind to other metal ions in biological systems. Additionally, further research is needed to determine the optimal conditions for using 4-[2-(4-aminobenzoyl)carbonohydrazonoyl]-2-methoxyphenyl 3-methylbenzoate in various experimental settings. Finally, there is potential for the development of new therapeutic agents based on the unique properties of 4-[2-(4-aminobenzoyl)carbonohydrazonoyl]-2-methoxyphenyl 3-methylbenzoate.

Synthesis Methods

The synthesis of 4-[2-(4-aminobenzoyl)carbonohydrazonoyl]-2-methoxyphenyl 3-methylbenzoate involves the reaction of 4-aminobenzoic acid with hydrazine hydrate to form 4-aminobenzohydrazide. This intermediate compound is then reacted with 2-methoxybenzoyl chloride to form 4-[2-(4-aminobenzoyl)carbonohydrazonoyl]-2-methoxybenzohydrazide. Finally, this compound is reacted with 3-methylbenzoyl chloride to form 4-[2-(4-aminobenzoyl)carbonohydrazonoyl]-2-methoxyphenyl 3-methylbenzoate.

Scientific Research Applications

4-[2-(4-aminobenzoyl)carbonohydrazonoyl]-2-methoxyphenyl 3-methylbenzoate has been studied for its potential use as a fluorescent probe for detecting the presence of copper ions in biological systems. Copper ions play an important role in many biological processes, including cell growth and differentiation, neurotransmitter synthesis, and antioxidant defense. 4-[2-(4-aminobenzoyl)carbonohydrazonoyl]-2-methoxyphenyl 3-methylbenzoate has been found to selectively bind to copper ions, making it a useful tool for studying copper ion dynamics in living cells.